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Compound of Interest

Compound Name: TEAD ligand 1

Cat. No.: B12361790 Get Quote

A detailed guide for researchers, scientists, and drug development professionals on the

biochemical and cellular validation of TEAD Ligand 1, with a comparative analysis against

other known TEAD palmitate pocket inhibitors.

This guide provides a comprehensive comparison of TEAD Ligand 1, the warhead of the

PROTAC TEAD degrader-1, with other notable TEAD palmitate pocket inhibitors. The binding,

selectivity, and functional effects of these compounds are evaluated using data from various

biochemical and cellular assays. Detailed experimental protocols and visual workflows are

included to support researchers in their drug discovery and development efforts targeting the

TEAD-YAP transcriptional axis, a critical signaling node in cancer biology.

Introduction to TEAD Ligand 1 and the TEAD
Palmitate Pocket
The Transcriptional Enhanced Associate Domain (TEAD) family of transcription factors

(TEAD1-4) are central regulators of the Hippo signaling pathway. Their interaction with the

coactivators YAP and TAZ drives the transcription of genes involved in cell proliferation,

survival, and organ size control. Dysregulation of the Hippo-YAP/TAZ-TEAD pathway is a

common feature in various cancers, making TEAD proteins attractive therapeutic targets.

A key druggable site on TEAD proteins is a conserved central lipid-binding pocket, which is

naturally occupied by palmitic acid. This "palmitate pocket" is crucial for TEAD stability and its

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12361790?utm_src=pdf-interest
https://www.benchchem.com/product/b12361790?utm_src=pdf-body
https://www.benchchem.com/product/b12361790?utm_src=pdf-body
https://www.benchchem.com/product/b12361790?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12361790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


interaction with YAP/TAZ. Small molecules that bind to this pocket can allosterically inhibit the

TEAD-YAP/TAZ interaction, representing a promising strategy for cancer therapy.

TEAD Ligand 1 is the target-binding component of PROTAC TEAD degrader-1 (also known as

compound 27 in some literature).[1] This degrader was developed by linking a pan-TEAD

inhibitor to a ligand for the E3 ubiquitin ligase Cereblon (CRBN).[1] While direct biochemical

binding data for TEAD Ligand 1 is not readily available, its design is based on a pan-TEAD

inhibitor scaffold, and its activity is rescued by the known pan-TEAD inhibitor VT107,

suggesting a similar binding mode and target engagement within the TEAD palmitate pocket.[1]

Comparative Analysis of TEAD Palmitate Pocket
Ligands
This section compares the biochemical and cellular activities of TEAD Ligand 1 (represented

by its close analog, the pan-TEAD inhibitor VT107) with other well-characterized TEAD

palmitate pocket inhibitors.

Quantitative Data Summary
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Compound Target(s) Assay Type
Measureme
nt

Value
Reference(s
)

TEAD Ligand

1 (as VT107)
pan-TEAD

YAP Reporter

Assay
IC50 4.93 nM [2]

pan-TEAD

TEAD

Palmitoylatio

n Inhibition

-

Potent pan-

TEAD

inhibition

[3][4]

K-975
pan-TEAD

(covalent)

CTGF

Reporter

Assay

Max Inhibition ~70% [5][6]

TEAD1

X-ray

Crystallograp

hy

Binding Site

Cys359 in

palmitate

pocket

[6]

IAG933 pan-TEAD
TR-FRET

(TEAD4)
IC50 9 nM [7]

Mesotheliom

a Cell Lines

Proliferation

Assay
GI50 13 - 91 nM [7]

VT3989 pan-TEAD
Clinical Trial

(Phase I)

Antitumor

Activity

Durable

responses in

mesotheliom

a

[8]

PROTAC

TEAD

degrader-1

TEAD2

(selective

degradation)

Cellular

Degradation
DC50

54.1 nM (in

293T cells)

NCI-H226

cells

Proliferation

Assay
IC50 0.21 µM

Signaling Pathway and Experimental Workflows
To visually represent the mechanisms and experimental procedures discussed, the following

diagrams are provided in the DOT language for Graphviz.
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Caption: The Hippo signaling pathway and the mechanism of action of TEAD Ligand 1.

Experimental Workflow: TR-FRET Assay for TEAD-
Ligand Binding
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Start: Prepare Assay Components

His-tagged TEAD Protein

Biotinylated Palmitate Pocket Probe

Test Compound (e.g., TEAD Ligand 1)

Europium-labeled anti-His Ab (Donor)

Streptavidin-Allophycocyanin (Acceptor)

1. Pre-incubate His-TEAD
with Test Compound

2. Add Biotinylated Probe and
incubate

3. Add Eu-anti-His Ab and
SA-APC and incubate

4. Measure TR-FRET Signal
(Excitation at 340 nm,

Emission at 615 nm & 665 nm)

5. Calculate Emission Ratio
(665nm / 615nm)

End: Determine IC50

Click to download full resolution via product page

Caption: Workflow for a Time-Resolved FRET assay to measure TEAD-ligand binding.
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Experimental Workflow: Cellular Thermal Shift Assay
(CETSA)

Start: Cell Culture

1. Treat cells with
Test Compound or Vehicle

2. Heat cells at a range
of temperatures

3. Lyse cells and separate
soluble and precipitated fractions

4. Analyze soluble fraction for
TEAD protein levels (e.g., Western Blot)

5. Plot TEAD protein levels
vs. Temperature

End: Determine Thermal Shift

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Targeting the Hippo pathway in cancers via ubiquitination dependent TEAD degradation
[elifesciences.org]

2. Targeting the Hippo pathway in cancers via ubiquitination dependent TEAD degradation
[elifesciences.org]

3. Design, Synthesis, and Bioevaluation of Transcriptional Enhanced Assocciated Domain
(TEAD) PROTAC Degraders - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Discovery of a Potent and Selective TEAD Degrader with Durable Degradation Activity. |
Broad Institute [broadinstitute.org]

5. Selective Degradation of TEADs by a PROTAC Molecule Exhibited Robust Anticancer
Efficacy In Vitro and In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

6. A covalent inhibitor of the YAP–TEAD transcriptional complex identified by high-throughput
screening - PMC [pmc.ncbi.nlm.nih.gov]

7. medchemexpress.com [medchemexpress.com]

8. Design, Synthesis, and Bioevaluation of Transcriptional Enhanced Assocciated Domain
(TEAD) PROTAC Degraders - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Comparative Biochemical Validation of TEAD Ligand 1
Binding to the TEAD Palmitate Pocket]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12361790#biochemical-validation-of-tead-ligand-1-
binding-to-the-tead-palmitate-pocket]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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